Cas no 62952-25-4 (Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo-)

• Product Name: Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo-
• CAS No: 62952-25-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 428342
• PubChem ID: 71381700
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-methyl-5-(1-methylethyl)-4-oxo-
• 2-methyl-4-oxo-5-propan-2-ylcyclohexane-1-carboxylic acid
• 62952-25-4
• DTXSID90804130
• 2-Methyl-4-oxo-5-(propan-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H18O3/c1-6(2)8-5-9(11(13)14)7(3)4-10(8)12/h6-9H,4-5H2,1-3H3,(H,13,14)
• InChI Key： HPVPWFYALBGLCC-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C(C(=O)O)CC1C(C)C

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37